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Compound of Interest

Compound Name: 3-Pyridineethanol

Cat. No.: B121831

For laboratory researchers, scientists, and drug development professionals, the safe handling
and disposal of chemical intermediates like 3-Pyridineethanol are paramount to ensuring a
secure and compliant research environment. This document provides a comprehensive, step-
by-step guide to the safe operational and disposal procedures for 3-Pyridineethanol, a key
building block in pharmaceutical and agrochemical synthesis.

Personal Protective Equipment (PPE)

The initial and most critical line of defense against chemical exposure is the correct use of
Personal Protective Equipment (PPE). When handling 3-Pyridineethanol, the following PPE is
mandatory to prevent skin and eye contact, as well as respiratory exposure.[1][2]
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Personal Protective Specifications and
Body Part .
Equipment Remarks
Safety Goggles with side- Must conform to EN 166 (EU)
Eyes/Face ) )
shields or Face shield or NIOSH (US) standards.[2][3]
Chemical-resistant gloves Dispose of contaminated
Skin (e.g., Nitrile, Neoprene) and a gloves after use. Wash hands
lab coat thoroughly after handling.[1][2]

Required when working in
Respirat Type ABEK (EN14387) poorly ventilated areas or
espirator
P Y respirator filter when exposure limits may be

exceeded.[2]

Quantitative Data Summary

Understanding the physical and chemical properties of 3-Pyridineethanol is crucial for its safe
handling and storage.

Property Value

Molecular Formula CeéH7NO

Molecular Weight 109.13 g/mol

Appearance Clear, light yellow to yellow liquid[4]
Boiling Point 259 °C/498.2 °F @ 760 mmHg[5]
Melting Point -7 °C/19.4 °F[5]

Flash Point 149 °C / 300.2 °F[5]

Density 1.124 g/mL at 25 °C

Solubility Soluble in water.[6]

Operational Plan for Safe Handling

A systematic approach is essential to minimize risks during the handling of 3-Pyridineethanol.
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Preparation and Engineering Controls

o Ventilation: Always work in a well-ventilated area. The use of a certified laboratory chemical
fume hood is strongly recommended.[1][2]

o Emergency Equipment: Ensure that an emergency eyewash station and a safety shower are
readily accessible and in good working order.[3]

« Ignition Sources: Keep the chemical away from heat, sparks, and open flames.[5][7]

Chemical Handling Procedure

e Avoid Contact: Take all necessary precautions to avoid direct contact with the skin and eyes.
[7] Do not breathe in vapors or mists.[5]

o Personal Hygiene: Wash hands thoroughly with soap and water after handling the chemical.
[5] Do not eat, drink, or smoke in the work area.[5]

» Transfer: When transferring 3-Pyridineethanol, use appropriate and sealed containers.

Storage

o Container: Store in a tightly closed container.[5]
» Conditions: Keep in a cool, dry, and well-ventilated place away from direct sunlight.[1][5]

o Incompatibilities: Store separately from strong oxidizing agents and acids.[6]

Disposal Plan

Proper disposal of 3-Pyridineethanol is critical to protect the environment and comply with
regulations.

Waste Collection

» Contaminated Materials: Any materials contaminated with 3-Pyridineethanol, such as
gloves, absorbent pads, and empty containers, should be collected in a designated and
clearly labeled hazardous waste container.
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e Unused Chemical: Unused or waste 3-Pyridineethanol should be collected in a separate,
compatible, and labeled container. Do not mix with other waste streams.[8]

Disposal Procedure

e Labeling: The hazardous waste container must be clearly labeled with "Hazardous Waste"
and the full chemical name "3-Pyridineethanol".[8]

» Professional Disposal: All waste containing 3-Pyridineethanol must be disposed of through
a licensed professional waste disposal service.[5][7] Do not pour down the drain.[1]

o Regulatory Compliance: Ensure that all disposal activities are in strict accordance with all
applicable local, state, and federal environmental regulations.[9]

Visual Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of 3-
Pyridineethanol, from preparation to final disposal.
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Caption: Workflow for the safe handling of 3-Pyridineethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. 12 Safety Precautions To Follow When Handling Pyridine [postapplescientific.com]
. benchchem.com [benchchem.com]

. assets.thermofisher.cn [assets.thermofisher.cn]

. chemimpex.com [chemimpex.com]

. fishersci.com [fishersci.com]

. guidechem.com [guidechem.com]

. fishersci.com [fishersci.com]

. benchchem.com [benchchem.com]

°
(o] (0] ~ (o)) ()] EEN w N =

. jubilantingrevia.com [jubilantingrevia.com]

 To cite this document: BenchChem. [Essential Safety and Logistics for Handling 3-
Pyridineethanol]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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